Cas no 75288-37-8 (5-(thiophen-2-yl)oxolan-2-one)

• Product Name: 5-(thiophen-2-yl)oxolan-2-one
• CAS No: 75288-37-8
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 1777004
• PubChem ID: 12623861
• Update Time: 2025-10-29

5-(thiophen-2-yl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, dihydro-5-(2-thienyl)-
• 5-thiophen-2-yloxolan-2-one
• 5-(thiophen-2-yl)oxolan-2-one
• EN300-1296875
• SY384586
• 75288-37-8
• 5-(2-Thienyl)dihydrofuran-2(3H)-one
• DTXSID20504752

• Inchi： 1S/C8H8O2S/c9-8-4-3-6(10-8)7-2-1-5-11-7/h1-2,5-6H,3-4H2
• InChI Key： MPMPCWXQGRZREQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCC(=O)O1

Computed Properties

• Exact Mass: 168.02454
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 5-(thiophen-2-yl)oxolan-2-one

5-(Thiophen-2-yl)oxolan-2-one (CAS No 75288-37-8): A Comprehensive Overview

5-(Thiophen-2-yl)oxolan-2-one, also known by its CAS registry number 75288-37-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure featuring a thiophene ring and an oxolane ring, has garnered attention due to its potential in pharmaceuticals, materials science, and synthetic chemistry. Recent advancements in its synthesis and characterization have further highlighted its importance in modern chemical research.

The molecular structure of 5-(Thiophen-2-yl)oxolan-2-one consists of a five-membered thiophene ring fused with a cyclic ketone moiety. This arrangement imparts the compound with distinct electronic properties, making it an attractive candidate for various chemical reactions. Researchers have explored its role as a building block in the construction of complex molecules, leveraging its reactivity and stability under diverse reaction conditions.

Recent studies have focused on the synthesis of 5-(Thiophen-2-yl)oxolan-2-one through innovative methodologies. For instance, multi-component reactions (MCRs) have been employed to achieve a one-pot synthesis of this compound, reducing the number of steps required and enhancing overall efficiency. These findings underscore the compound's potential as a key intermediate in drug discovery and development.

In the realm of pharmaceuticals, 5-(Thiophen-2-yl)oxolan-2-one has shown promise as a lead compound for developing bioactive agents. Its ability to interact with biological targets, such as enzymes and receptors, has been explored in recent research. For example, studies have demonstrated its potential as an inhibitor of certain kinases, which are critical in disease pathways such as cancer and inflammation.

Beyond pharmacology, this compound has found applications in materials science. Its incorporation into polymer systems has been investigated for improving material properties such as thermal stability and mechanical strength. Recent research highlights its role in the development of advanced polymers for use in high-performance applications.

The synthesis of CAS No 75288-37-8 has also been optimized to address environmental concerns. Green chemistry principles have been integrated into its production processes, minimizing waste and reducing the use of hazardous reagents. These efforts align with global trends toward sustainable chemical manufacturing.

In conclusion, 5-(Thiophen-2-yloxy)oxolanone, or CAS No 75288-37_0010_1000_1000_1000_1000_1000_1000_1000_1000_1000_1 is a multifaceted compound with expanding applications across various disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in contemporary chemical research. As ongoing investigations continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.